Niobium,trichloro[1,2-di(methoxy-kO)ethane]-

Niobium trichloro[1,2-di(methoxy-kO)ethane] is a coordination compound consisting of niobium and chlorine, complexed with a bidentate ligand derived from 1,2-dimethoxyethane. This compound is characterized by its unique interaction capabilities due to the presence of the niobium center, which can engage in various

• Oxidation: The niobium center can be oxidized to higher oxidation states, facilitating various synthetic pathways.
• Disproportionation: At elevated temperatures (over 600 °C), niobium trichloride can disproportionate into niobium metal and niobium pentachloride .
• Coordination Reactions: The compound can form adducts with various ligands, enhancing its reactivity and utility in organic synthesis. For example, it can react with carbonyls and imines in reductive coupling reactions .

The synthesis of niobium trichloro[1,2-di(methoxy-kO)ethane] typically involves the following methods:

• Reduction of Niobium Pentachloride: One common synthesis route includes the reduction of niobium pentachloride in a dimethoxyethane solution using reducing agents such as tributyltin hydride. This method yields the desired complex along with by-products like tributyltin chloride .
• Direct Coordination: The compound can also be synthesized through direct coordination of 1,2-dimethoxyethane with niobium trichloride under controlled conditions, allowing for the formation of stable complexes.

Niobium trichloro[1,2-di(methoxy-kO)ethane] has several applications:

• Catalysis: It serves as a catalyst in organic synthesis reactions, particularly in the reductive coupling of carbonyl compounds and imines.
• Material Science: The compound may be utilized in the development of advanced materials due to its unique electronic properties and ability to form stable complexes.
• Research: It is often used in research settings for studying coordination chemistry and the behavior of transition metal complexes.

Studies on the interactions of niobium trichloro[1,2-di(methoxy-kO)ethane] with other molecules are crucial for understanding its reactivity and potential applications. The compound's ability to coordinate with various ligands allows it to participate in diverse chemical environments. Interaction studies have shown that it can effectively form stable complexes with both organic and inorganic substrates, making it a versatile reagent in synthetic chemistry.

Several compounds share similarities with niobium trichloro[1,2-di(methoxy-kO)ethane], particularly within the category of niobium halides and their adducts. Here are some notable examples:

Uniqueness

Niobium trichloro[1,2-di(methoxy-kO)ethane] stands out due to its specific ligand environment provided by 1,2-dimethoxyethane, which enhances its reactivity compared to other niobium compounds. This unique structure allows for distinct coordination chemistry that is not observed in simpler niobium halides or other metal complexes.

Niobium,trichloro[1,2-di(methoxy-kO)ethane]- is characterized by specific physical and chemical properties that make it valuable for various applications. This compound is classified as a niobium(III) complex due to the oxidation state of niobium.

Basic Information

Table 1 summarizes the key identification and physical properties of NbCl₃(DME):

The relatively high decomposition temperature of 230°C indicates thermal stability under moderate conditions, which is advantageous for its use in various chemical reactions that require heating.

Structural Features

The structure of NbCl₃(DME) has been a subject of interesting research as it doesn't exist as a simple monomeric complex in the solid state. Advanced spectroscopic studies, including EXAFS (Extended X-ray Absorption Fine Structure) analysis, have revealed that it actually exists as a dimeric structure formulated as [NbCl₂(DME)]₂(μ-Cl)₂.

In this dimeric arrangement:

• Two niobium centers are bridged by two chloride ions
• Each niobium is coordinated to two terminal chloride ions
• Each metal center is further coordinated by a bidentate 1,2-dimethoxyethane ligand through oxygen atoms

This structural arrangement creates a more stable configuration compared to the monomeric form, which is consistent with the tendency of transition metal complexes to achieve higher coordination numbers.